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Compound of Interest

Compound Name: Casein Kinase Il Inhibitor IV

cat. No.: B3057917

An In-depth Technical Guide to CK2 Inhibitor IV

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CK2 Inhibitor IV, a potent and
selective inhibitor of Casein Kinase 2 (CK2). This document details its chemical properties,
biological activity, and the key signaling pathways it modulates, with a focus on its role as an
inducer of keratinocyte differentiation. Detailed experimental protocols and visual diagrams are
provided to support researchers in their study of this compound.

Core Properties of CK2 Inhibitor IV

CK2 Inhibitor 1V is a cell-permeable compound belonging to the pyrrolo[2,3-d]pyrimidine class
of kinase inhibitors. It is distinguished by its high potency and selectivity for CK2.
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Property Value

Molecular Formula C24H23Ns03

Molecular Weight 429.47 g/mol

CAS Number 863598-09-8

Mechanism of Action ATP-competitive inhibitor of Casein Kinase 2
ICso 9nM

Inducer of normal human keratinocyte (NHEK)

Biological Activit
J Y differentiation (ECso = 100 nM)

Signaling Pathways Modulated by CK2 Inhibitor IV

Protein Kinase CK2 is a pleiotropic serine/threonine kinase that phosphorylates a vast number
of substrates, thereby regulating numerous cellular processes. In the context of keratinocyte
differentiation, CK2 plays a critical regulatory role. Inhibition of CK2 by CK2 Inhibitor 1V triggers
a signaling cascade that promotes the differentiation of these epidermal cells.

The diagram below illustrates the signaling pathway influenced by the inhibition of CK2, leading
to keratinocyte differentiation. CK2 normally phosphorylates and activates downstream targets

that can suppress differentiation. By inhibiting CK2, this suppression is removed, leading to the
activation of pathways that drive the expression of differentiation markers.
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 To cite this document: BenchChem. [Molecular weight and formula of CK2 Inhibitor IV].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057917#molecular-weight-and-formula-of-ck2-
inhibitor-iv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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